Cas no 91538-51-1 (tert-butyl N-amino-N-(3-thienyl)carbamate)

• Product Name: tert-butyl N-amino-N-(3-thienyl)carbamate
• CAS No: 91538-51-1
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD22201099
• CID: 4312050
• PubChem ID: 13275561
• Update Time: 2025-05-23

tert-butyl N-amino-N-(3-thienyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 1-(3-thienyl)-, 1,1-dimethylethyl ester
• N-Thiophen-3-yl-hydrazinecarboxylic acid tert-butyl ester
• tert-butyl N-amino-N-(3-thienyl)carbamate
• SCHEMBL12046629
• tert-butyl 1-(thiophen-3-yl)hydrazinecarboxylate
• BLJRSNGQWRPOOT-UHFFFAOYSA-N
• tert-Butyl 1-(3-thienyl)hydrazinecarboxylate
• 91538-51-1

• MDL： MFCD22201099
• Inchi： 1S/C9H14N2O2S/c1-9(2,3)13-8(12)11(10)7-4-5-14-6-7/h4-6H,10H2,1-3H3
• InChI Key： BLJRSNGQWRPOOT-UHFFFAOYSA-N
• SMILES： N(C(OC(C)(C)C)=O)(C1C=CSC=1)N

Computed Properties

• Exact Mass: 214.07759887Da
• Monoisotopic Mass: 214.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on tert-butyl N-amino-N-(3-thienyl)carbamate

tert-butyl N-amino-N-(3-thienyl)carbamate (CAS No. 91538-51-1): A Comprehensive Overview

tert-butyl N-amino-N-(3-thienyl)carbamate, identified by the CAS registry number 91538-51-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as tb-NH-C(=O)-O-t-Bu, is characterized by its unique structure, which combines a tert-butyl group with an N-amino-N-(3-thienyl) moiety. The molecule's structure lends it to a variety of applications, particularly in the synthesis of advanced materials and as an intermediate in pharmaceutical development.

The synthesis of tert-butyl N-amino-N-(3-thienyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. This is followed by esterification using tert-butanol under acidic conditions. The final step involves the introduction of the amino group, which is achieved through a nucleophilic substitution reaction. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of its physical properties, tert-butyl N-amino-N-(3-thienyl)carbamate exhibits a melting point of approximately 85°C and a boiling point around 220°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it is sparingly soluble in water. These properties make it suitable for use in various organic reactions where controlled solubility is essential.

The compound's chemical structure plays a pivotal role in its reactivity and functionality. The presence of the tert-butyl group imparts steric hindrance, which can influence the molecule's stability and reactivity. On the other hand, the N-amino-N-(3-thienyl) moiety introduces electronic effects that enhance the compound's ability to participate in nucleophilic and electrophilic reactions. Recent studies have highlighted its potential as a building block for constructing heterocyclic compounds, which are widely used in drug discovery and agrochemicals.

In the context of pharmaceutical applications, tert-butyl N-amino-N-(3-thienyl)carbamate has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as alkylation and acylation, makes it a versatile precursor for developing compounds with desired pharmacological properties. For instance, researchers have utilized this compound to synthesize analogs with potential anti-inflammatory and antioxidant activities.

Beyond its role in drug development, tert-butyl N-amino-N-(3-thienyl)carbamate has found applications in materials science. Its incorporation into polymer systems has been explored to enhance mechanical properties and thermal stability. Recent findings suggest that this compound can serve as a cross-linking agent in polyurethane formulations, leading to materials with improved durability and resistance to environmental factors.

The environmental impact of tert-butyl N-amino-N-(3-thienyl)carbamate has also been a subject of recent research. Studies indicate that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, suggesting that it poses minimal long-term risks to ecosystems when properly managed. However, further investigations are required to fully understand its ecological footprint and develop strategies for sustainable use.

In conclusion, tert-butyl N-amino-N-(3-thienyl)carbamate (CAS No. 91538-51-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as a valuable intermediate in organic synthesis, while its physical properties make it suitable for use in both pharmaceuticals and materials science. As research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.